molecular formula C8H15Cl2N3 B2794567 1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride CAS No. 2287344-96-9

1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride

Cat. No.: B2794567
CAS No.: 2287344-96-9
M. Wt: 224.13
InChI Key: IMQSURGNQCDOGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride” is a chemical compound . It’s closely related to “2-methyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine dihydrochloride”, which has a molecular weight of 224.13 .


Synthesis Analysis

The synthesis of related compounds involves alkylation of a pyrazole derivative with an amine, followed by cyclization upon deprotection of a protecting group . The resulting diazepine skeleton can then undergo various reactions, such as selective reduction of the lactam using borane .


Chemical Reactions Analysis

The diazepine skeleton in related compounds can undergo various chemical reactions. For example, the free N-terminal of the diazepine can undergo smooth Buchwald and Chan arylations .

Scientific Research Applications

Chemical Synthesis and Structural Studies

  • The compound is involved in the unprecedented construction of tricyclic pyrazoloquinolines and related structures through Friedel–Crafts cyclialkylation, highlighting its role in synthesizing novel structures with potential pharmaceutical value (Hassan A. K. Abd El-Aal & A. Khalaf, 2016).
  • Synthesis of related compounds, such as 3-Aryl-5H-pyrrolo[1,2-a]imidazole and 5H-Imidazo[1,2-a]azepine quaternary salts, has been explored, showing antibacterial and antifungal activities, thus indicating the compound's potential as a precursor in antimicrobial research (Sergii Demchenko et al., 2021).
  • The compound's structure facilitates the synthesis of various heterocyclic compounds, demonstrating its versatility in the creation of novel chemical entities with potential therapeutic applications (J. D. Albright & Xuemei Du, 2000).

Biological Activity

  • Investigations into new derivatives containing polycyclic systems based on pyrazoloazepine frameworks have shown antiproliferative activity against a range of human cancer cell lines, underscoring the compound's utility in developing anticancer agents (B. Maggio et al., 2014).
  • Studies on glycine antagonists structurally related to the compound have explored its potential neurological effects, offering insights into its use in neurochemical research and potential therapeutic applications for neurological conditions (L. Brehm et al., 1986).

Future Directions

The future directions for research on “1-Methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride” and related compounds could involve further exploration of their synthesis, chemical reactivity, and potential applications in drug design and medicinal chemistry .

Properties

IUPAC Name

1-methyl-5,6,7,8-tetrahydro-4H-pyrazolo[3,4-c]azepine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13N3.2ClH/c1-11-8-6-9-4-2-3-7(8)5-10-11;;/h5,9H,2-4,6H2,1H3;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IMQSURGNQCDOGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=C(CCCNC2)C=N1.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15Cl2N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2287344-96-9
Record name 1-methyl-1H,4H,5H,6H,7H,8H-pyrazolo[3,4-c]azepine dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.